molecular formula C8H3F2NO3 B8704228 5,6-difluoro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

5,6-difluoro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

Cat. No.: B8704228
M. Wt: 199.11 g/mol
InChI Key: SZHJPDLTSDHBSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-difluoro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is a useful research compound. Its molecular formula is C8H3F2NO3 and its molecular weight is 199.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H3F2NO3

Molecular Weight

199.11 g/mol

IUPAC Name

5,6-difluoro-1H-3,1-benzoxazine-2,4-dione

InChI

InChI=1S/C8H3F2NO3/c9-3-1-2-4-5(6(3)10)7(12)14-8(13)11-4/h1-2H,(H,11,13)

InChI Key

SZHJPDLTSDHBSV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C2=C1NC(=O)OC2=O)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 108 ml of thionyl chloride in 300 ml of tetrahydrofuran was added dropwise while cooling with ice to a solution of 100 g (366 mmol) of 2-(tert.-butoxycarbonyl)amino-5,6-difluorobenzoic acid in 1.5 I of dry tetrahydrofuran, whereupon the mixture was stirred at room temperature for 16 hours. The brown solution was evaporated and the brown solid obtained was triturated with methylene chloride. The beige powder obtained was filtered off and dried in a high vacuum. There were obtained 56.5 g (77%) of 5,6-difluoro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione as a beige powder of m.p. >240°.
Quantity
108 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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